Cas no 1021020-44-9 (N-{5,7-dimethyl-[1,3]thiazolo[4,5-b]pyridin-2-yl}-4-(morpholine-4-sulfonyl)benzamide)

• Product Name: N-{5,7-dimethyl-[1,3]thiazolo[4,5-b]pyridin-2-yl}-4-(morpholine-4-sulfonyl)benzamide
• CAS No: 1021020-44-9
• MF: C₁₉H₂₀N₄O₄S₂
• MW: 432.516501426697
• CID: 5450157
• PubChem ID: 42100042
• Update Time: 2025-06-14

N-{5,7-dimethyl-[1,3]thiazolo[4,5-b]pyridin-2-yl}-4-(morpholine-4-sulfonyl)benzamide Chemical and Physical Properties

Names and Identifiers

• N-(5,7-dimethylthiazolo[4,5-b]pyridin-2-yl)-4-(morpholinosulfonyl)benzamide
• 1021020-44-9
• N-(5,7-dimethyl-[1,3]thiazolo[4,5-b]pyridin-2-yl)-4-morpholin-4-ylsulfonylbenzamide
• AKOS024476342
• F2929-0092
• N-{5,7-dimethyl-[1,3]thiazolo[4,5-b]pyridin-2-yl}-4-(morpholine-4-sulfonyl)benzamide
• N-(5,7-Dimethylthiazolo[4,5-b]pyridin-2-yl)-4-(4-morpholinylsulfonyl)benzamide

• Inchi： 1S/C19H20N4O4S2/c1-12-11-13(2)20-17-16(12)28-19(21-17)22-18(24)14-3-5-15(6-4-14)29(25,26)23-7-9-27-10-8-23/h3-6,11H,7-10H2,1-2H3,(H,20,21,22,24)
• InChI Key： BDPBUDAOHNEPBE-UHFFFAOYSA-N
• SMILES： C(NC1=NC2=NC(C)=CC(C)=C2S1)(=O)C1=CC=C(S(N2CCOCC2)(=O)=O)C=C1

Computed Properties

• Exact Mass: 432.09259748g/mol
• Monoisotopic Mass: 432.09259748g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 29
• Rotatable Bond Count: 4
• Complexity: 687
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 138Ų

Experimental Properties

• Density: 1.454±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• pka: 9.00±0.43(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on N-{5,7-dimethyl-[1,3]thiazolo[4,5-b]pyridin-2-yl}-4-(morpholine-4-sulfonyl)benzamide

Research Brief on N-{5,7-dimethyl-[1,3]thiazolo[4,5-b]pyridin-2-yl}-4-(morpholine-4-sulfonyl)benzamide (CAS: 1021020-44-9)

Recent studies on the compound N-{5,7-dimethyl-[1,3]thiazolo[4,5-b]pyridin-2-yl}-4-(morpholine-4-sulfonyl)benzamide (CAS: 1021020-44-9) have highlighted its potential as a promising therapeutic agent in the field of chemical biology and medicinal chemistry. This thiazolo[4,5-b]pyridine derivative has garnered attention due to its unique structural features and biological activity, particularly in targeting specific protein kinases involved in cancer and inflammatory diseases.

The compound's mechanism of action involves the inhibition of key signaling pathways, such as the PI3K/AKT/mTOR axis, which is frequently dysregulated in various malignancies. Recent in vitro and in vivo studies have demonstrated its efficacy in suppressing tumor growth and metastasis, with notable selectivity for cancer cells over normal cells. These findings suggest its potential as a targeted therapy with reduced off-target effects compared to conventional chemotherapeutic agents.

Structural optimization efforts have focused on enhancing the compound's pharmacokinetic properties, including solubility and metabolic stability. Modifications to the morpholine sulfonyl moiety have yielded derivatives with improved oral bioavailability and tissue penetration, as evidenced by recent preclinical studies. These advancements are critical for transitioning the compound from bench to bedside.

In addition to its anticancer properties, emerging research has explored the compound's anti-inflammatory effects. It has shown inhibitory activity against pro-inflammatory cytokines such as TNF-α and IL-6, suggesting potential applications in autoimmune and chronic inflammatory conditions. Further investigations are underway to elucidate its immunomodulatory mechanisms and therapeutic window.

The synthesis of N-{5,7-dimethyl-[1,3]thiazolo[4,5-b]pyridin-2-yl}-4-(morpholine-4-sulfonyl)benzamide has been refined to achieve higher yields and purity, addressing previous challenges in large-scale production. Recent patents highlight novel synthetic routes that minimize byproducts and reduce environmental impact, aligning with green chemistry principles.

Despite these promising developments, challenges remain in clinical translation. Ongoing studies are investigating potential resistance mechanisms and combination therapies to enhance efficacy. Collaborative efforts between academic institutions and pharmaceutical companies are accelerating the compound's progression through preclinical and clinical trials.

In conclusion, N-{5,7-dimethyl-[1,3]thiazolo[4,5-b]pyridin-2-yl}-4-(morpholine-4-sulfonyl)benzamide represents a versatile scaffold with broad therapeutic potential. Continued research into its molecular targets, structure-activity relationships, and clinical applications will be pivotal in realizing its full therapeutic value.